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Compound Name: 2-Octanone

Cat. No.: B155638 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core thermochemical data for 2-
octanone (n-hexyl methyl ketone), a ketone utilized in the fragrance industry and present as a

trace component in various natural products.[1][2] A thorough understanding of its

thermodynamic properties is essential for process design, reaction modeling, and safety

assessments in chemical and pharmaceutical applications. This document summarizes key

quantitative data, details the experimental methodologies used for their determination, and

presents logical workflows through standardized diagrams.

Core Thermochemical Data
The following tables present a curated summary of the essential thermochemical properties of

2-octanone. Data has been compiled from the National Institute of Standards and Technology

(NIST) Chemistry WebBook and other chemical databases, with references to the original

experimental work where available.

Table 1: Enthalpy and Entropy Data for 2-Octanone
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Property Value Units Phase Method Reference

Standard

Enthalpy of

Combustion

(ΔcH°liquid)

-5050.13 kJ/mol Liquid
Combustion

Calorimetry

Geiseler and

Ratzsch,

1965[3][4]

Standard

Enthalpy of

Formation

(ΔfH°liquid)

-384.6 kJ/mol Liquid
Calculation

from ΔcH°

Geiseler and

Ratzsch,

1965[3][4]

Ideal Gas

Heat of

Formation

-321.6 kJ/mol Gas -

Daubert, T.E.,

R.P. Danner.

1989[5]

Standard

Molar

Entropy

(S°liquid)

373.84 J/mol·K Liquid -
Oetting,

1965[3][4]

Enthalpy of

Fusion

(ΔfusH)

24.42 kJ/mol
Solid to

Liquid
-

Domalski and

Hearing,

1996[6]

Entropy of

Fusion

(ΔfusS)

96.57 J/mol·K
Solid to

Liquid
-

Oetting,

1965[3][6]

Enthalpy of

Vaporization

(ΔvapH°)

49.8 kJ/mol Liquid to Gas -

Stephenson

and

Malanowski,

1987[6]

Table 2: Heat Capacity and Phase Change Data for 2-
Octanone
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Property Value Units
Temperature
(K)

Reference

Liquid Phase

Heat Capacity

(Cp,liquid)

273.26 J/mol·K 298.15
Oetting, 1965[3]

[4]

Normal Boiling

Point (Tboil)
446 ± 2 K -

Average of 27

values[3]

Normal Melting

Point (Tfus)
251.6 K -

Timmermans,

1922[3]

Experimental Protocols
The determination of the thermochemical data presented above relies on precise calorimetric

and analytical techniques. Below are detailed descriptions of the standard methodologies

employed for measuring these key properties.

Determination of Enthalpy of Combustion via Bomb
Calorimetry
The standard enthalpy of combustion is determined using an oxygen bomb calorimeter.[6][7]

This technique measures the heat released when a substance is completely burned in a

constant-volume, sealed vessel.

Methodology:

Sample Preparation: A precisely weighed sample of 2-octanone (typically less than 1 gram)

is placed in a crucible within a high-pressure stainless steel vessel, known as the "bomb."[7]

Fuse Wire: A weighed piece of ignition wire is connected to two electrodes inside the bomb,

with the wire in contact with the sample.[7]

Pressurization: The bomb is sealed and purged with oxygen to remove atmospheric nitrogen.

It is then filled with high-purity oxygen to a pressure of approximately 25-30 atm to ensure

complete combustion.[4][7]
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Calorimeter Assembly: The sealed bomb is submerged in a known, precise volume of water

in an insulated container (the calorimeter). A high-precision thermometer and a stirrer are

also placed in the water.

Temperature Equilibration: The water is stirred until a stable temperature is reached.

Temperature readings are taken at regular intervals (e.g., every minute) to establish a

baseline.[7]

Ignition: The sample is ignited by passing an electric current through the fuse wire.

Data Acquisition: The temperature of the water is recorded at regular intervals as it rises due

to the heat released by the combustion. Readings continue until the temperature peaks and

begins to cool.

Calculation: The total heat released is calculated from the observed temperature rise (ΔT)

and the previously determined heat capacity of the calorimeter system (bomb, water, etc.).[8]

The heat capacity is established by burning a standard substance with a known enthalpy of

combustion, such as benzoic acid.[1][6] Corrections are made for the heat of ignition from

the fuse wire and for the formation of any side products like nitric acid. The standard

enthalpy of combustion is then reported per mole of the sample.

Determination of Heat Capacity of the Liquid Phase
The liquid phase heat capacity (Cp,liquid) is measured using a calorimeter, often through

differential scanning calorimetry (DSC) or by directly measuring the energy required to induce a

specific temperature change.[2][9]

Methodology (Method of Mixtures):

Calorimeter Setup: A known mass of 2-octanone is placed in a calorimeter of known heat

capacity. The initial temperature is recorded once thermal equilibrium is reached.[2]

Heating: A calibrated electrical heater submerged in the liquid is supplied with a known

amount of electrical energy (Power × time).[10]

Temperature Measurement: The temperature of the liquid is monitored and recorded as a

function of time.
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Calculation: The heat capacity is calculated from the amount of heat added (Q), the mass of

the liquid (m), and the resulting change in temperature (ΔT) using the formula Q = mcΔT.

Corrections must be made for any heat lost to the surroundings or absorbed by the

calorimeter itself.[10]

Determination of Enthalpy of Vaporization
The enthalpy of vaporization (ΔvapH) can be determined by measuring the vapor pressure of

the liquid at different temperatures and applying the Clausius-Clapeyron equation.[11][12]

Methodology:

Apparatus: A sample of 2-octanone is placed in a container connected to a pressure

measurement device (manometer) and enclosed within a temperature-controlled bath.

Vapor Pressure Measurement: A small amount of air is trapped over the liquid in an inverted

graduated cylinder submerged in the water bath. As the bath is heated, the volume of the

trapped gas is recorded at various temperatures.[12][13]

Data Collection: The total pressure inside the cylinder is the sum of the partial pressure of

the trapped air and the vapor pressure of 2-octanone. By measuring the volume and

temperature, and knowing the initial amount of air, the partial pressure of the air can be

calculated at each temperature. The vapor pressure of 2-octanone is then determined by

subtracting the air pressure from the total atmospheric pressure.[12]

Clausius-Clapeyron Plot: The natural logarithm of the vapor pressure (ln P) is plotted against

the reciprocal of the absolute temperature (1/T).[13]

Calculation: According to the Clausius-Clapeyron equation, the slope of this plot is equal to

-ΔvapH/R, where R is the universal gas constant. The enthalpy of vaporization is calculated

from this slope.[12]

Visualizations
The following diagrams illustrate key experimental and theoretical relationships relevant to the

thermochemistry of 2-octanone.
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Caption: Workflow for determining the enthalpy of combustion.
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Fundamental Thermodynamic Equation

Enthalpy (ΔH)
Heat content at constant pressure

Gibbs Free Energy (ΔG)
Thermodynamic potential for work

 Contributes to

Entropy (S)
Measure of disorder or randomness

 Contributes to

Temperature (T)
Absolute temperature in Kelvin

 Scales Entropy Contribution

ΔG = ΔH - TΔS

Click to download full resolution via product page

Caption: Relationship between core thermodynamic state functions.
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BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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